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Compound of Interest

Compound Name: Ethyl ethanesulfonate

Cat. No.: B155355

An In-depth Technical Guide to Ethyl Ethanesulfonate

CAS Number: 1912-30-7

This guide provides a comprehensive technical overview of ethyl ethanesulfonate, a
significant reagent in organic synthesis. It is tailored for researchers, scientists, and
professionals in drug development, offering insights into its chemical properties, synthesis,
applications, and critical safety protocols.

Core Chemical Identity and Properties

Ethyl ethanesulfonate, identified by the CAS number 1912-30-7, is an organic compound
classified as a sulfonate ester.[1] It is structurally characterized by an ethyl group attached to
an ethanesulfonate moiety.[1] This structure imparts a notable reactivity, particularly towards
nucleophiles, making it a valuable alkylating agent in synthetic chemistry.[2] Under standard
conditions, it exists as a colorless to pale yellow liquid with a distinct odor.[1][2]

Physicochemical Data Summary

For ease of reference, the key physical and chemical properties of ethyl ethanesulfonate are
summarized in the table below.
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Property Value Source(s)

CAS Number 1912-30-7 [1103114]

Molecular Formula C4H1003S [1][3]

Molecular Weight 138.19 g/mol [3]
Clear, colorless to slightly

Appearance o [1][2][5]
yellowish liquid

Boiling Point 198°C (approx.) [2]

Density ~1.11 g/cm3 [2][6]

N Soluble in polar organic

Solubility [1]
solvents

SMILES CCOS(=0)(=0)CC
PPCXFTKZPBHXIW-

InChl Key [1]
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Synthesis of Ethyl Ethanesulfonate: A Laboratory

Protocol

The most prevalent laboratory-scale synthesis of ethyl ethanesulfonate involves the

esterification of ethanesulfonyl chloride with ethanol.[7] The reaction necessitates the presence

of a non-nucleophilic base to neutralize the hydrogen chloride (HCI) byproduct, which would

otherwise protonate the ethanol, rendering it less reactive.[7]

Core Reaction Mechanism

The synthesis is a nucleophilic acyl substitution where the hydroxyl group of ethanol attacks

the electrophilic sulfur atom of ethanesulfonyl chloride. A base, typically pyridine or

triethylamine, facilitates the reaction by scavenging the HCI produced.

Experimental Workflow Diagram
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Reagents & Setup
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Preparation & Assessment

Risk Assessment:
Review SDS for Hazards
(imitant, Potential Mutagen)

Develop Standard
Operating Procedure (SOP)

Engineering Controls & Handling

Ensure Adequate Ventilation

Personal}[}o«cﬁve Equipment (PPE)

. Chemical-Resistant Gloves Safety Goggles with g
Mandatory PPE: [ (e.q. Nitile) j [ Side-Shields Flame-Resistant Lab Coat

Work in a Certified
Chemical Fume Hood

~~~_ If Exposure Occurs

Emergenc} Procedures

Exposure:
Skin: Wash with Soap/Water
Eyes: Rinse for 15 min
Inhalation: Move to Fresh Air

Spill: Absorb with Inert

Avoid Inhalation of Vapors
and Direct Contact

pi
Material, Collect as
Hazardous Waste

‘Waste ]i isposal

Collect all Waste in
Labeled, Sealed Containers

Seek Immediate
Medical Attention

Dispose as Hazardous
Chemical Waste via EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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